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Compound of Interest

Compound Name: Flucarbazone

Cat. No.: B134062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the field application of Flucarbazone
70% WDG, a selective post-emergence herbicide. The information is intended to guide

researchers in designing and conducting field trials to evaluate the efficacy and crop safety of

this formulation.

Flucarbazone-sodium, the active ingredient, is a potent inhibitor of the enzyme acetolactate

synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids in

susceptible plants.[1][2][3][4][5] This inhibition leads to the cessation of growth and eventual

death of target weeds. Flucarbazone is effective against a range of grass weeds in cereal

crops, particularly wheat.[6][7][8][9]

Application Rates and Target Weeds
The recommended application rates for Flucarbazone 70% WDG can vary depending on the

target weed species, their growth stage, and environmental conditions. The following tables

summarize typical application rates for key target weeds in wheat crops.

Table 1: Recommended Application Rates for Flucarbazone 70% WDG in Wheat
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Crop Target Weeds
Application Rate (g
a.i./ha)

Application Rate (g
product/ha)

Spring Wheat

Wild Oats (Avena

fatua), Green Foxtail

(Setaria viridis)

10.5 - 21 15 - 30

Winter Wheat Annual Weeds 31.5 - 42 45 - 60

Spring Wheat Annual Weeds 21 - 31.5 30 - 45

Spring & Durum

Wheat

Wild Oats, Green

Foxtail
9.94 14.2

Note: a.i. refers to the active ingredient, flucarbazone-sodium.

Table 2: Weed Control Spectrum of Flucarbazone

Common Name Scientific Name Control Level

Wild Oat Avena fatua Excellent

Green Foxtail Setaria viridis Excellent

Black-grass Alopecurus myosuroides Good

Downy Brome Bromus tectorum Good

Volunteer Tame Oats Avena sativa Good

Redroot Pigweed Amaranthus retroflexus Suppression

Shepherd's-purse Capsella bursa-pastoris Suppression

Stinkweed Thlaspi arvense Suppression

Wild Mustard Sinapis arvensis Suppression

Experimental Protocols
To ensure accurate and reproducible results in field trials, the following experimental protocols

are recommended.
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Experimental Design
A randomized complete block design (RCBD) is recommended for field trials to account for field

variability.[1][6][7]

Treatments: Include a range of Flucarbazone 70% WDG application rates, a negative

control (untreated), and a positive control (a standard commercial herbicide).

Replication: Each treatment should be replicated at least four times to ensure statistical

validity.[6]

Plot Size: Plot sizes should be large enough to minimize edge effects and allow for accurate

application and assessment. A typical plot size is 2 x 10 meters or larger.[10]

Randomization: Treatments within each block should be randomly assigned to plots.[6][11]

Site Selection and Preparation
Site Uniformity: Select a field with a uniform weed population and consistent soil type.

Previous Crop: Record the previous crop history to account for any potential herbicide

carryover effects.

Seedbed Preparation: Prepare a uniform seedbed to ensure consistent crop and weed

emergence.

Herbicide Application
Equipment: Use a calibrated research plot sprayer with appropriate nozzles to ensure

uniform spray coverage. A spray volume of 200-300 L/ha is recommended.[6]

Timing: Apply Flucarbazone post-emergence when target weeds are in the 1-3 leaf stage for

optimal control.[6] For winter wheat, application can be from the 3-leaf stage to the green-up

stage.[12][13] For spring wheat, application is typically at the 4-5 leaf stage.[9]

Environmental Conditions: Apply when weeds are actively growing. Optimal temperatures

are between 12°C and 24°C.[10] Avoid application during periods of crop stress, such as

drought, frost, or waterlogged soils.[6][10]
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Adjuvants: The addition of a non-ionic surfactant (0.1–0.25% v/v) is often recommended to

enhance efficacy.[6]

Data Collection and Assessment
Weed Control Efficacy: Visually assess weed control at regular intervals (e.g., 7, 14, 28, and

56 days after application) using a percentage scale (0% = no control, 100% = complete

control).

Weed Density and Biomass: Count the number of weeds per unit area (e.g., per square

meter) and collect above-ground weed biomass from a designated area within each plot. Dry

the biomass to a constant weight.

Crop Tolerance: Visually assess crop injury (phytotoxicity) at regular intervals using a

percentage scale (0% = no injury, 100% = crop death).

Crop Yield: At crop maturity, harvest the grain from the center of each plot and determine the

yield, adjusting for moisture content.

Statistical Analysis
Analyze the collected data using appropriate statistical methods, such as Analysis of Variance

(ANOVA), to determine the significance of treatment effects. Regression analysis can be used

to determine dose-response relationships.

Visualizations
Mode of Action: ALS Inhibition
Flucarbazone-sodium inhibits the acetolactate synthase (ALS) enzyme, which is the first step

in the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine. This

depletion of essential amino acids halts cell division and plant growth.
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Caption: Flucarbazone's mode of action via ALS enzyme inhibition.

Experimental Workflow for Determining Field
Application Rates
The following workflow outlines the key steps in a research program to determine the optimal

field application rate of Flucarbazone 70% WDG.
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1. Define Objectives
(Target Weeds, Crop)

2. Literature Review & Range Finding Studies

3. Experimental Design
(RCBD, Rates, Replicates)

4. Site Selection & Preparation

5. Herbicide Application
(Calibration, Timing)

6. Data Collection
(Efficacy, Crop Injury, Yield)

7. Statistical Analysis
(ANOVA, Regression)

8. Determine Optimal Application Rate

9. Refine Recommendations
(Adjuvants, Environmental Factors)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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